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CAS No.: 58536-59-7

Cat. No.: B1625697

Get Quote

Executive Summary
3-Ethynyl-1-methylindazole (3-EMI) serves as a dual-function molecular probe. Structurally,

the indazole core acts as an ATP-competitive pharmacophore capable of binding diverse

kinase active sites (e.g., PI3K, Aurora Kinases).[1] Functionally, the 3-ethynyl group (terminal

alkyne) acts as a sterically unobtrusive bioorthogonal handle.[1]

Unlike bulky fluorophores or biotin tags that can disrupt ligand binding, the small ethynyl group

allows the molecule to permeate cells and bind targets with native-like affinity.[1] Subsequent

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)—"Click Chemistry"—enables the

conjugation of reporter tags (Biotin-Azide or Fluorophore-Azide) for target enrichment and

identification via Mass Spectrometry (MS).[1]

Key Applications
Target Deconvolution: Identifying unknown off-target kinases bound by indazole-based

drugs.[1]
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Selectivity Profiling: Assessing the proteome-wide selectivity of indazole fragments.

Fragment-Based Drug Discovery (FBDD): Using the alkyne handle to generate "Click

Libraries" (triazole analogs) for Structure-Activity Relationship (SAR) expansion.

Mechanism of Action: The "Clickable"
Pharmacophore[1]
The workflow relies on the principle of Activity-Based Protein Profiling (ABPP) or Affinity-Based

Proteomics.[1]

In Situ Binding: 3-EMI is incubated with live cells or lysates. It occupies the ATP-binding

pockets of specific kinases.[1]

Bioorthogonal Ligation: A reporter molecule containing an azide group (e.g., Biotin-N3) is

introduced along with a copper catalyst.

Covalent Capture: The alkyne on 3-EMI reacts with the azide to form a stable 1,2,3-triazole

linkage.[1]

Enrichment: The biotinylated complex is pulled down using streptavidin beads and analyzed

via LC-MS/MS.

Critical Consideration: Reversible vs. Irreversible
Binding[1]

Challenge: 3-EMI is typically a reversible binder.[1] Standard washing steps during

enrichment can strip the probe from the protein before the click reaction secures it, or the

click reaction itself (which often requires protein denaturation) may disrupt the complex.[1]

Solution (Photo-Affinity Labeling): For direct pull-down, 3-EMI is often used as a scaffold to

synthesize Photo-Affinity Probes (PAL) containing a diazirine group.[1]

Solution (Competitive ABPP): Alternatively, 3-EMI is used as a competitor against a broad-

spectrum covalent probe (e.g., Kinase-Active Site Probe).[1] If 3-EMI binds a target, it

prevents the covalent probe from labeling it, resulting in a loss of signal in MS.[1]
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The protocol below focuses on the Direct Click Labeling workflow, assuming the user has either

cross-linked the sample or is performing "In Lysate" labeling where equilibrium is maintained

until the click reaction.

Experimental Workflow Diagram

Phase 1: Incubation

Phase 2: Click Reaction
Phase 3: Enrichment & Analysis

Live Cells / Lysate 3-EMI Probe
(1-10 µM)

 Bind Target

Reaction Mix
(CuSO4, THPTA, Ascorbate)

 + Lysis

Triazole Conjugate CuAACAzide-Biotin Streptavidin
Pull-down

 Affinity Purification LC-MS/MS
Identification

 Tryptic Digest

Click to download full resolution via product page

Caption: Workflow for proteomic profiling using 3-Ethynyl-1-methylindazole. The alkyne probe

binds targets, is conjugated to biotin via CuAAC, and enriched for identification.[1]

Detailed Protocol: Lysate-Based Click Labeling[1]
This protocol is optimized for labeling kinase targets in cell lysates.

Reagents Required
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Reagent Concentration (Stock) Role

3-Ethynyl-1-methylindazole 10 mM in DMSO Affinity Probe (Alkyne)

Biotin-PEG3-Azide 5 mM in DMSO Reporter Tag

CuSO₄ (Copper II Sulfate) 50 mM in H₂O Catalyst Source

THPTA Ligand 100 mM in H₂O
Copper Stabilizer (Protects

Protein)

Sodium Ascorbate 100 mM in H₂O
Reducing Agent (Freshly

Prepared)

Lysis Buffer
PBS, 1% NP-40, Protease

Inhibitors

Avoid Tris buffers (Interferes

with Cu)

Step-by-Step Methodology
Step 1: Sample Preparation & Probe Incubation[1]

Harvest Cells: Collect

cells (e.g., HeLa, Jurkat). Wash 2x with cold PBS.

Lysis: Resuspend in 500 µL Lysis Buffer (PBS based). Sonicate briefly on ice. Centrifuge at

14,000 x g for 10 min. Collect supernatant.

Protein Normalization: Adjust protein concentration to 1-2 mg/mL.

Incubation:

Aliquot lysate into 100 µL samples.

Add 3-EMI to a final concentration of 1, 5, and 10 µM.[1]

Control: Add DMSO only to one sample.

Competition Control (Optional): Pre-incubate with 100 µM of a known parent inhibitor (e.g.,

Indazole without alkyne) for 30 min before adding 3-EMI.
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Incubate for 1 hour at Room Temperature (RT) with gentle rotation.

Step 2: The Click Reaction (CuAAC)
Scientific Integrity Note: Premixing the Copper and Ligand is crucial to prevent Cu(I)-induced

protein oxidation/precipitation.[1]

Prepare Click Mix (Master Mix): Mix reagents in the following order (per reaction):

0.5 µL THPTA (100 mM stock) → Final: 0.5 mM

1.0 µL CuSO₄ (50 mM stock) → Final: 0.5 mM

Vortex to complex the copper.

1.0 µL Biotin-Azide (5 mM stock) → Final: 50 µM

2.0 µL Sodium Ascorbate (100 mM stock) → Final: 2 mM

Reaction: Add the Click Mix to each lysate sample.

Incubation: Vortex gently and incubate for 1 hour at RT in the dark.

Step 3: Protein Precipitation & Washing
Purpose: Remove unreacted probe and click reagents.

Add cold Acetone (4x volume) or Methanol/Chloroform to the reaction.

Incubate at -20°C for 1 hour (or overnight).

Centrifuge at 15,000 x g for 15 min at 4°C. Discard supernatant.

Wash pellet 2x with cold Methanol. Air dry briefly.

Step 4: Enrichment & Analysis[1]
Resolubilization: Dissolve pellet in 1% SDS / PBS (sonicate if necessary).

Pull-down: Add Streptavidin-Agarose beads (washed). Incubate 2 hours at RT.
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Wash Beads: Wash aggressively (1% SDS, then PBS, then Water) to remove non-specific

binders.

Elution/Digestion: Perform on-bead tryptic digestion for MS analysis.

Data Analysis & Interpretation
When analyzing Mass Spectrometry data, compare the Enrichment Ratio between the Probe

Sample and the DMSO Control.[1]

Target Class
Expected Result
(Probe Sample)

Expected Result
(Competition
Control)

Interpretation

Specific Target High Intensity Low Intensity

3-EMI binds

specifically to the

active site.

Non-Specific High Intensity High Intensity
"Sticky" protein; binds

bead or background.

Background Low/None Low/None No interaction.

Structural Insights (SAR)
If 3-EMI enriches kinases like PI3K, Aurora A, or JNK3, it confirms the indazole core's affinity.[1]

The ethynyl group at the C-3 position mimics the steric bulk of a methyl or chloro group found

in drugs like Axitinib or Pazopanib, validating its use as a faithful probe.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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